The Biological Significance of Guanidinohydantoin: A Technical Guide for Researchers
The Biological Significance of Guanidinohydantoin: A Technical Guide for Researchers
An In-depth Exploration of a Key Oxidative DNA Lesion: From Formation to Analysis
Abstract
Guanidinohydantoin (Gh) is a significant product of oxidative damage to guanine in DNA, arising from the further oxidation of the common lesion 8-oxo-7,8-dihydroguanine (8-oxoG). Recognized for its potent mutagenicity and its ability to impede DNA replication and transcription, Gh represents a critical challenge to genomic integrity. This technical guide provides an in-depth examination of the biological role of Guanidinohydantoin, tailored for researchers, scientists, and professionals in drug development. We will traverse the chemical origins of Gh, its profound impact on DNA structure and function, the cellular mechanisms evolved to counteract its deleterious effects, and the analytical methodologies essential for its study. This document synthesizes current knowledge to offer both foundational understanding and practical insights for the scientific community investigating oxidative stress, DNA repair, and carcinogenesis.
Introduction and Nomenclature
Cellular DNA is under constant assault from both endogenous and exogenous sources of reactive oxygen species (ROS), which can induce a wide array of modifications to the DNA bases. Guanine, having the lowest redox potential among the four DNA bases, is particularly susceptible to oxidative attack[1]. A primary and well-studied product of this damage is 8-oxo-7,8-dihydroguanine (8-oxoG). However, 8-oxoG itself has a lower oxidation potential than guanine, making it a hotspot for further oxidation[1]. This "hyperoxidation" leads to a class of more complex lesions, prominently featuring the hydantoins: Guanidinohydantoin (Gh) and its structural isomer, spiroiminodihydantoin (Sp)[1][2][3].
While the topic of this guide was specified as "2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one," the vast body of scientific literature identifies the biologically significant DNA lesion derived from guanine oxidation as Guanidinohydantoin (Gh) . The systematic IUPAC name for the core structure of Guanidinohydantoin is 2-amino-1,5-dihydro-4H-imidazol-4-one . The initial query likely refers to a specific tautomer or an unconventional naming of the Gh structure. Tautomerism is a key feature of Gh, with multiple forms being possible; theoretical calculations have explored the stability of at least nine potential tautomers, with the most stable forms depending on the chemical environment[2][4]. For clarity and adherence to scientific convention, this guide will use the standard nomenclature, Guanidinohydantoin (Gh), to refer to this DNA lesion.
Gh is considered a more potent threat to genomic stability than its precursor, 8-oxoG. It is strongly mutagenic, inducing G→C and G→T transversion mutations, and acts as a formidable block to DNA replication, making it a lesion of significant interest in the fields of cancer biology and toxicology[1][5].
Biochemical Formation of Guanidinohydantoin
The formation of Gh is a multi-step process initiated by oxidative stress. The pathway is critically dependent on the chemical environment, particularly pH, and the structural context of the DNA (single-stranded vs. double-stranded).
The Precursor: 8-oxo-7,8-dihydroguanine (8-oxoG)
The journey to Gh begins with the two-electron oxidation of a guanine base within the DNA strand, forming 8-oxoG. This initial lesion is ubiquitous and serves as a key biomarker for systemic oxidative stress.
Hyperoxidation to a Common Intermediate
Due to its low redox potential, 8-oxoG is readily oxidized further. This subsequent oxidation proceeds through a proposed common intermediate, 5-hydroxy-8-oxoguanine (5-OH-8-oxoG)[6]. The formation of this intermediate is a critical branching point that determines the ultimate lesion product.
pH-Dependent Partitioning: Gh vs. Sp
The fate of the 5-OH-8-oxoG intermediate is dictated primarily by pH and DNA structure:
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Acidic to Neutral Conditions (Formation of Gh): Under acidic or near-neutral conditions (pH < ~7 in single-stranded DNA, and generally in duplex DNA where the alternative pathway is sterically hindered), the 5-OH-8-oxoG intermediate undergoes hydration at the C6 position. This is followed by the opening of the purine's six-membered ring and subsequent decarboxylation (loss of CO₂), yielding Guanidinohydantoin[3][6].
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Basic Conditions (Formation of Sp): Under neutral to basic conditions (pH > ~7), particularly in single-stranded DNA or unencumbered nucleosides, the 5-OH-8-oxoG intermediate undergoes a 1,2-acyl shift, a rearrangement that results in the formation of the spirocyclic isomer, Spiroiminodihydantoin (Sp)[3][6].
Therefore, the relative abundance of Gh and Sp can be seen as a chemical signature of the environment in which the oxidative damage occurred. Gh is the principal hydantoin product of 8-oxoG oxidation within the context of duplex DNA[2][7].
Biological Consequences of Guanidinohydantoin
The formation of a Gh lesion within the DNA duplex has severe functional and structural consequences that underpin its biological toxicity.
DNA Duplex Destabilization
Unlike its precursor 8-oxoG, which has a minimal effect on DNA stability, the Gh lesion profoundly destabilizes the DNA double helix. Experimental measurements have shown that the presence of a single Gh lesion can decrease the melting temperature (Tm) of a DNA duplex by approximately 17°C[1]. This significant disruption is primarily due to a dramatic decrease in the enthalpic stability of the duplex[1].
| Lesion Content | ΔTm (°C) vs. Unmodified | ΔΔG° (kcal/mol) vs. Unmodified |
| Guanine (G) | 0 | 0 |
| 8-oxoGuanine (8-oxoG) | ~ -1 | ~ 0 |
| Guanidinohydantoin (Gh) | ~ -17 | ~ -7 |
| Table 1: Thermodynamic destabilization of a DNA duplex by Gh compared to G and 8-oxoG. Data adapted from Manderville et al.[1] |
This thermodynamic destabilization is thought to facilitate the recognition of the lesion by DNA repair enzymes[1].
Blockade of DNA Replication and Transcription
Gh acts as a potent roadblock for DNA polymerases. Structural studies of a replicative DNA polymerase in complex with Gh-containing DNA provide a clear molecular explanation for this blockage. The crystal structure (PDB ID: 3L8B) reveals that the Gh lesion is extrahelical , meaning it flips out of the DNA helix and rotates into the major groove[2][5][7]. In this conformation, it is no longer positioned to act as a template for the incoming nucleotide, thereby stalling the polymerase machinery[2][5].
Mutagenic Potential
When DNA polymerases do manage to bypass the Gh lesion (translesion synthesis), the process is highly error-prone. Gh preferentially directs the incorporation of purines, with a slight preference for adenine over guanine[2]. This misincorporation leads to a specific mutational signature:
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G•C → T•A transversions (if adenine is incorporated)
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G•C → C•G transversions (if guanine is incorporated)
Structural analysis suggests that when Gh is in a syn conformation, it presents a hydrogen bonding pattern similar to that of thymine, which helps to explain the propensity for adenine insertion[2][5]. The flexible nature of the guanidinium group allows for different conformations that can lead to mispairing with either guanine or adenine, accounting for both types of transversion mutations[2].
Cellular Repair of Guanidinohydantoin
To mitigate the toxic and mutagenic effects of lesions like Gh, cells have evolved sophisticated DNA repair mechanisms. Gh is a substrate for two major repair pathways: Base Excision Repair (BER) and Nucleotide Excision Repair (NER)[8][9][10].
Base Excision Repair (BER)
BER is the primary pathway for repairing small, non-helix-distorting base lesions. The process is initiated by a DNA glycosylase that recognizes and excises the damaged base.
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Key Enzymes: The human DNA glycosylases NEIL1 (Nei-like DNA glycosylase 1) and NEIL2 are highly proficient at recognizing and removing hydantoin lesions, including Gh[11][12][13]. NEIL1, in particular, shows robust activity against Gh[11][13].
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Mechanism of NEIL1 Action: NEIL1 is a bifunctional glycosylase. Its action involves two key steps:
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Glycosylase Activity: It cleaves the N-glycosidic bond connecting the Gh base to the deoxyribose sugar, creating an apurinic/apyrimidinic (AP) site.
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AP Lyase Activity: It then cleaves the phosphodiester backbone at the 3' side of the AP site via a β,δ-elimination mechanism.
-
-
Completion of Repair: Following NEIL1 action, the resulting single-strand break with a 3'-phosphate end is processed by other BER enzymes, including Polynucleotide Kinase (PNK) to prepare the end, DNA polymerase to fill the gap, and DNA ligase to seal the nick[11].
Kinetic studies have quantified the rate of Gh excision by NEIL1, revealing that it is a highly efficient process. The rate, however, can be influenced by the base opposite the lesion and the DNA structural context (e.g., duplex, bubble, or bulge)[11][13][14].
| DNA Context | NEIL1 Excision Rate (k₂) for Gh | Temperature |
| Single-Stranded DNA | 0.40 ± 0.03 min⁻¹ | 37°C |
| Bubble Structure | 35 ± 1.6 min⁻¹ | 25°C |
| Bulge Structure | 1.8 ± 0.2 min⁻¹ | 25°C |
| Duplex (vs. A) | 98 ± 10 min⁻¹ | 37°C |
| Duplex (vs. C) | 185 ± 16 min⁻¹ | 37°C |
| Duplex (vs. G) | 189 ± 18 min⁻¹ | 37°C |
| Duplex (vs. T) | 356 ± 36 min⁻¹ | 37°C |
| Table 2: Representative single-turnover kinetic rate constants for NEIL1-mediated excision of Gh in various DNA contexts. Data adapted from Fleming et al. and Krishnamurthy et al.[11][13] |
Nucleotide Excision Repair (NER)
While BER is often associated with smaller lesions, there is compelling evidence that Gh is also a substrate for the NER pathway[8][9]. NER typically handles bulky, helix-distorting adducts. The recognition of Gh by NER suggests that despite its non-bulky nature, the thermodynamic and structural perturbations it induces are significant enough to be recognized by the NER damage-sensing protein complex, XPC-RAD23B. Studies have shown that BER and NER can compete for binding to and repairing Gh lesions, with the relative contribution of each pathway potentially depending on the local availability of their respective protein factors[10][12][15].
Guanidinohydantoin as a Biomarker of Oxidative Stress
The formation of Gh is a direct consequence of oxidative damage that has progressed beyond the initial 8-oxoG stage. This positions Gh as a potential biomarker for severe or persistent oxidative stress. Because DNA repair products are often excised and excreted in urine, urinary levels of Gh could serve as a non-invasive indicator of whole-body oxidative DNA damage.
While 8-oxoG is the most commonly measured biomarker, the detection of Gh could provide more specific information about the type and intensity of oxidative stress. For example, studies in mouse models of inflammation-associated colitis have detected Gh lesions in liver and colon tissues, albeit at levels approximately 100 times lower than 8-oxoG[9][16]. The development of sensitive analytical methods is key to exploring the utility of Gh as a clinical biomarker for diseases associated with oxidative stress, such as cancer, neurodegenerative disorders, and chronic inflammatory conditions[17][18].
Methodologies for the Study of Guanidinohydantoin
The study of Gh in a research setting requires specialized chemical and analytical techniques. This section provides an overview and representative protocols for the synthesis and analysis of Gh.
Chemical Synthesis of Guanidinohydantoin Standards
Accurate quantification requires pure chemical standards. Gh can be synthesized from its precursors, 2'-deoxyguanosine-5'-triphosphate (dGTP) or 8-oxo-dGTP. The final product is pH-dependent.
Representative Protocol: Synthesis of dGhTP from dOGTP
This protocol is adapted from the methodology described by Burrows et al.[19] and is intended for the synthesis of the triphosphate form.
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Reaction Setup: Prepare a solution of 8-oxo-7,8-dihydro-2'-deoxyguanosine-5'-triphosphate (dOGTP) (e.g., 0.08 µmol) in 100 µL of 75 mM potassium phosphate buffer adjusted to pH 4.4 .
-
Oxidant Addition: Add 100 µL of 40 mM potassium persulfate (K₂S₂O₈).
-
Photolysis: Irradiate the solution with a short-wavelength UV lamp (e.g., 254 nm) at a distance of 7-8 cm for 30 minutes at room temperature. The persulfate generates sulfate radicals (SO₄•⁻) upon photolysis, which act as the one-electron oxidant.
-
Desalting: After irradiation, pass the reaction mixture through a size-exclusion column (e.g., Sephadex G-25) to remove salts.
-
Purification by HPLC:
-
Column: C18 reversed-phase column (e.g., 4.6 mm × 250 mm).
-
Mobile Phase A: 5 mM tetrabutylammonium sulfate and 10 mM sodium phosphate, pH 7.0.
-
Mobile Phase B: Acetonitrile.
-
Gradient: A linear gradient from 5% to 20% Mobile Phase B over 40 minutes.
-
Flow Rate: 1 mL/min.
-
Detection: UV at 220 nm.
-
-
Verification: Confirm the identity of the purified dGhTP using negative ion electrospray ionization mass spectrometry (ESI-MS). The expected mass-to-charge ratio (m/z) for the [M-H]⁻ ion is 512.
Analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
LC-MS/MS is the gold standard for the sensitive and specific quantification of DNA adducts like Gh in complex biological matrices such as urine or tissue digests.
Representative Protocol: Analysis of Gh in Urine
Part A: Sample Preparation (Solid-Phase Extraction - SPE)
-
Sample Pre-treatment: Thaw a urine sample (e.g., 500 µL) and bring to room temperature. Centrifuge to remove particulates. Add an internal standard (isotopically labeled Gh, if available).
-
Sample Loading: Dilute the urine sample 1:1 with an appropriate buffer (e.g., 50 mM ammonium acetate, pH 6) and load it onto the conditioned SPE cartridge[7].
-
Washing: Wash the cartridge with a weak solvent (e.g., water or a low percentage of methanol in water) to remove salts and highly polar interferences.
-
Elution: Elute the analytes of interest with an appropriate solvent (e.g., methanol or acetonitrile, potentially with a small amount of acid or base depending on the sorbent).
-
Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the residue in a small volume (e.g., 100 µL) of the initial LC mobile phase (e.g., 1 mM ammonium acetate with 0.1% formic acid)[7].
Part B: LC-MS/MS Analysis
-
Chromatography:
-
Column: A reversed-phase C18 or PFP (pentafluorophenyl) column suitable for polar analytes (e.g., 150 mm x 2.0 mm, < 3 µm particle size).
-
Mobile Phase A: Water with 0.1% formic acid or 1 mM ammonium acetate.
-
Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid.
-
Gradient: A shallow gradient optimized to resolve Gh from isomers and matrix components. For example, start at 2-5% B, hold for 1-2 minutes, ramp to 50-70% B over 8-10 minutes, then wash and re-equilibrate.
-
Flow Rate: 0.2 - 0.4 mL/min.
-
-
Mass Spectrometry (Triple Quadrupole):
-
Ionization Mode: Electrospray Ionization, Positive (ESI+).
-
Analysis Mode: Multiple Reaction Monitoring (MRM).
-
MRM Transitions: Specific precursor-to-product ion transitions must be optimized for Gh. Based on its structure (deoxynucleoside form, dGh, has a protonated mass of ~274.1 g/mol ), likely transitions would involve the precursor ion [M+H]⁺ and characteristic product ions resulting from fragmentation (e.g., loss of the deoxyribose sugar).
-
Precursor Ion (Q1): m/z 274.1 (for dGh)
-
Product Ions (Q3): These must be determined empirically by infusing a pure standard. A common fragment is the base itself (m/z ~158.1) resulting from the loss of the deoxyribose moiety (-116 Da). Other fragments would also be monitored for confirmation.
-
-
Optimization: The cone voltage and collision energy for each MRM transition must be optimized on the specific instrument to achieve maximum sensitivity[24][25].
-
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